54-47-7

Pyridoxal phosphate

In Stock

• CAS RN:
• 54-47-7

• Formula:
• C8H10NO6P

• InChI:
• InChI=1S/C8H10NO6P/c1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h2-3,11H,4H2,1H3,(H2,12,13,14)

• InChIKey:
• NGVDGCNFYWLIFO-UHFFFAOYSA-N

• Pyridoxal 5′ -phosphate, also known as PLP or P5P, is the active form of vitamin B6 and acts as coenzyme in a variety of enzymatic reactions. This certified solution standard is suitable for use as starting materials in the preparation of calibrators, controls, or linearity standards in a variety of testing applications from diagnostic vitamin B testing to quality control testing of dietary supplements, fortified foods or pharmaceutical preparations.
  Pyridoxal Phosphate is the active form of vitamin B6 and a coenzyme for many pyridoxal phosphate (PLP)-dependent enzymes. PLP is involved in numerous enzymatic transamination, decarboxylation and deamination reactions;  it is necessary for the synthesis of amino acids and amino acid metabolites, and for the synthesis and/or catabolism of certain neurotransmitters, including the conversion of glutamate into gamm...

2-Fluorophenyl methyl sulfone

In Stock

• CAS RN:
• 654-47-7

• Formula:
• C7H7FO2S

• InChI:
• InChI=1S/C7H7FO2S/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5H,1H3

• InChIKey:
• DRQGZMZPKOYPKW-UHFFFAOYSA-N

• 2-Fluorophenyl methyl sulfone, also known as 2-Fluorophenyl methyl sulfone, is a useful research compound. Its molecular formula is C7H7FO2S and its molecular weight is 174.19 g/mol. The purity is usually 95%.

1-(diphenylmethyl)-4-(mesitylsulfonyl)piperazine

In Stock

• CAS RN:
• 5854-47-7

• Formula:
• C26H30N2O2S

• InChI:
• InChI=1S/C26H30N2O2S/c1-20-18-21(2)26(22(3)19-20)31(29,30)28-16-14-27(15-17-28)25(23-10-6-4-7-11-23)24-12-8-5-9-13-24/h4-13,18-19,25H,14-17H2,1-3H3

• InChIKey:
• XQNLYDGDHWFUID-UHFFFAOYSA-N

• 1-(diphenylmethyl)-4-(mesitylsulfonyl)piperazine is a useful research compound. Its molecular formula is C26H30N2O2S and its molecular weight is 434.6 g/mol. The purity is usually 95%.

3-(2-Phenylacetamido)propanoic acid

In Stock

• CAS RN:
• 55154-47-7

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c13-10(12-7-6-11(14)15)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)(H,14,15)

• InChIKey:
• WNJWSYAIZWDHMN-UHFFFAOYSA-N

• 3-(2-Phenylacetamido)propanoic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.229. The purity is usually 95%.

Dodecanoic acid, 12-nitro-, methyl ester

Usually In Stock

• CAS RN:
• 13154-47-7

• Formula:
• C13H25NO4

• InChI:
• InChI=1S/C13H25NO4/c1-18-13(15)11-9-7-5-3-2-4-6-8-10-12-14(16)17/h2-12H2,1H3

• InChIKey:
• SJVAZOSTYXOYOA-UHFFFAOYSA-N

• Dodecanoic acid, 12-nitro-, methyl ester is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.34 g/mol. The purity is usually 95%.

2-[6-(Bis(2-hydroxyethyl)amino)hexyl-(2-hydroxyethyl)amino]ethanol

Usually In Stock

• CAS RN:
• 42454-47-7

• Formula:
• C14H32N2O4

• InChI:
• InChI=1S/C14H32N2O4/c17-11-7-15(8-12-18)5-3-1-2-4-6-16(9-13-19)10-14-20/h17-20H,1-14H2

• InChIKey:
• CKCCHKQRHWOCLZ-UHFFFAOYSA-N

• 2-[6-(Bis(2-hydroxyethyl)amino)hexyl-(2-hydroxyethyl)amino]ethanol is a useful research compound. Its molecular formula is C14H32N2O4 and its molecular weight is 292.41 g/mol. The purity is usually 95%.

[1(Z),2E,8[2S,3S(1S,2S)]]- 5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]m

In Stock

• CAS RN:
• 89254-47-7

• Formula:
• C₂₇H₄₄O₉

• [1(Z),2E,8[2S,3S(1S,2S)]]- 5,9-Anhydro-2,3,4,8-tetradeoxy-8-[[3-(2-hydroxy-1-methylpropyl)oxiranyl]m is a useful research compound. Its molecular formula is C₂₇H₄₄O₉ and its molecular weight is 512.63. The purity is usually 95%.

Ethanone, 1-[4-[(2-amino-6-methyl-4-pyrimidinyl)amino]phenyl]-

• CAS RN:
• 131554-47-7

• Formula:
• C13H14N4O

• InChI:
• InChI=1S/C13H14N4O/c1-8-7-12(17-13(14)15-8)16-11-5-3-10(4-6-11)9(2)18/h3-7H,1-2H3,(H3,14,15,16,17)

• InChIKey:
• CGPBTCUMEHNONE-UHFFFAOYSA-N

• Ethanone, 1-[4-[(2-amino-6-methyl-4-pyrimidinyl)amino]phenyl]- is a useful research compound. Its molecular formula is C13H14N4O and its molecular weight is 242.28 g/mol. The purity is usually 95%.

6-acetyl-N-methyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 534554-47-7

• Formula:
• C25H26N4O5S2

• InChI:
• InChI=1S/C25H26N4O5S2/c1-16(30)29-14-13-20-21(15-29)35-25(22(20)24(32)26-2)27-23(31)17-9-11-19(12-10-17)36(33,34)28(3)18-7-5-4-6-8-18/h4-12H,13-15H2,1-3H3,(H,26,32)(H,27,31)

• InChIKey:
• DWZZJRHWEQQGKI-UHFFFAOYSA-N

• 6-acetyl-N-methyl-2-(4-(N-methyl-N-phenylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H26N4O5S2 and its molecular weight is 526.63. The purity is usually 95%.

2-Azetidinomethyl-3'-cyanobenzophenone

In Stock

• CAS RN:
• 898754-47-7

• Formula:
• C18H16N2O

• InChI:
• InChI=1S/C18H16N2O/c19-12-14-5-3-7-15(11-14)18(21)17-8-2-1-6-16(17)13-20-9-4-10-20/h1-3,5-8,11H,4,9-10,13H2

• InChIKey:
• GFNLRXHOCPIEPJ-UHFFFAOYSA-N

• 2-Azetidinomethyl-3'-cyanobenzophenone is a useful research compound. Its molecular formula is C18H16N2O and its molecular weight is 276.3 g/mol. The purity is usually 95%.

N-[3-(isopropylamino)-3-oxopropyl]-1-(phenylsulfonyl)-4-piperidinecarboxamide

• CAS RN:
• 903854-47-7

• Formula:
• C18H27N3O4S

• InChI:
• InChI=1S/C18H27N3O4S/c1-14(2)20-17(22)8-11-19-18(23)15-9-12-21(13-10-15)26(24,25)16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3,(H,19,23)(H,20,22)

• InChIKey:
• GGSJAQZWNUAFMT-UHFFFAOYSA-N

• N-[3-(isopropylamino)-3-oxopropyl]-1-(phenylsulfonyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C18H27N3O4S and its molecular weight is 381.5g/mol. The purity is usually 95%.

2-Amino-6-chloro-4-fluorobenzoic acid

In Stock

• CAS RN:
• 940054-47-7

• Formula:
• C7H5ClFNO2

• InChI:
• InChI=1S/C7H5ClFNO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,10H2,(H,11,12)

• InChIKey:
• IYEJFIJSRZFQFV-UHFFFAOYSA-N

• 2-Amino-6-chloro-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C7H5ClFNO2 and its molecular weight is 189.57 g/mol. The purity is usually 95%.

Methyl 1-(2-fluorophenoxy)cyclopropanecarboxylate

• CAS RN:
• 1399654-47-7

• Formula:
• C11H11FO3

• InChI:
• InChI=1S/C11H11FO3/c1-14-10(13)11(6-7-11)15-9-5-3-2-4-8(9)12/h2-5H,6-7H2,1H3

• InChIKey:
• PCROPXKRYIFJAA-UHFFFAOYSA-N

• Methyl 1-(2-fluorophenoxy)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.2 g/mol. The purity is usually 95%.

2,6-Dichloro-4-[(E)-2-[4-(methylamino)-3-nitrophenyl]ethenyl]pyridine-3-carbonitrile

Usually In Stock

• CAS RN:
• 2094954-47-7

• Formula:
• C15H10Cl2N4O2

• InChI:
• InChI=1S/C15H10Cl2N4O2/c1-19-12-5-3-9(6-13(12)21(22)23)2-4-10-7-14(16)20-15(17)11(10)8-18/h2-7,19H,1H3/b4-2+

• InChIKey:
• KJLFWKRNSOCOPF-UHFFFAOYSA-N

• 2,6-Dichloro-4-[(E)-2-[4-(methylamino)-3-nitrophenyl]ethenyl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H10Cl2N4O2 and its molecular weight is 349.17. The purity is usually 95%.

7-fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline

In Stock

• CAS RN:
• 2549054-47-7

• Formula:
• C17H17FN6

• InChI:
• InChI=1S/C17H17FN6/c1-12-4-5-19-17(22-12)24-8-6-23(7-9-24)16-14-3-2-13(18)10-15(14)20-11-21-16/h2-5,10-11H,6-9H2,1H3

• InChIKey:
• TZNHXPCFYCHWLA-UHFFFAOYSA-N

• 7-fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline is a useful research compound. Its molecular formula is C17H17FN6 and its molecular weight is 324.4 g/mol. The purity is usually 95%.